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Compound of Interest

Compound Name: 4-(Bromomethyl)phenol

Cat. No.: B1630418

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-
(Bromomethyl)phenol (CAS No. 27079-92-1), a versatile reagent in organic synthesis. Due to
its hazardous nature, strict adherence to the following precautions is imperative to ensure
personnel safety and prevent environmental contamination.

Chemical and Physical Properties

4-(Bromomethyl)phenol is a white to yellow powder or granular solid.[1] A summary of its key
physical and chemical properties is provided in the table below.
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Property Value Reference
Molecular Formula C7H7BrO [2]
Molecular Weight 187.03 g/mol [2]
Appearance White to yellow powder or 2]

granular solid

Melting Point 52-56°C [2]
Boiling Point 269.9 °C at 760 mmHg [3]
Flash Point 117.1°C [3]
Density 1.593 g/cm3 [3]

GHS Hazard Classification

4-(Bromomethyl)phenol is classified as a hazardous substance. The following table

summarizes its GHS classifications. It is crucial to understand these hazards before handling

the compound.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed

) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1B

burns and eye damage

Serious Eye Damage/Eye

Irritation

H318: Causes serious eye

damage

) May form combustible dust
Combustible Dust ] o
concentrations in air

Note: Classifications may vary slightly between suppliers.

Toxicity and Exposure Limits
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While specific toxicological data such as LD50, LC50, and Permissible Exposure Limits (PELS)
for 4-(Bromomethyl)phenol are not readily available, data for the related compound phenol
can provide an indication of potential toxicity.

Surrogate Toxicity Data (Phenol)

Metric Value Species Reference
Oral LD50 317 mg/kg Rat [4]
Dermal LD50 630 mg/kg Rabbit [4]
OSHA PEL (TWA) 5 ppm Human [5]
NIOSH REL (TWA) 5 ppm Human [5]
NIOSH REL (Ceiling) 15.6 ppm Human [5]

Given the presence of the reactive bromomethyl group, 4-(Bromomethyl)phenol should be
handled as a substance with significant potential for toxicity and irritation.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 4-(Bromomethyl)phenol.

Handling 4-(Bromomethyl)phenol

Hand Protection: Body Protection:
Chemical-resistant gloves (e.qg., nitrile, neoprene) Flame-retardant lab coat

|

Eye Protection:
Chemical safety goggles or face shield

Respiratory Protection:
Use in a certified chemical fume hood.
|f dust is generated, a NIOSH-approved respirator is required,

Safe Handling Achieved

Click to download full resolution via product page
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Caption: Required Personal Protective Equipment (PPE) for handling 4-
(Bromomethyl)phenol.

Safe Handling and Storage

Handling:

Always handle 4-(Bromomethyl)phenol in a well-ventilated area, preferably within a
certified chemical fume hood.[6]

» Avoid the formation of dust and aerosols.[6]

o Use non-sparking tools to prevent ignition.[6]

e Ground all equipment to prevent electrostatic discharge.

¢ Avoid contact with skin, eyes, and clothing.[6]

e Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Keep away from incompatible materials such as strong oxidizing agents, bases, and metals.

Long-term storage is recommended at 4°C.[2]

Store in an inert atmosphere.

Experimental Protocols
Spill Cleanup Protocol:
In the event of a spill, follow these procedures:

» Evacuate all non-essential personnel from the area.[7]

o Wear appropriate PPE, including respiratory protection.
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* Remove all sources of ignition.[7]
o For solid spills, carefully sweep up the material, avoiding dust generation.

» For liquid spills, cover with an inert absorbent material such as sand, dry lime, or soda ash.

[7]

» Collect the spilled material and absorbent into a sealed, labeled container for hazardous
waste disposal.[7]

o Ventilate the area and decontaminate the spill site with a suitable solvent, followed by
washing with soap and water.

Quenching Protocol for Unused Reagent:

For quenching excess or unreacted 4-(Bromomethyl)phenol, a cautious approach similar to
that for benzyl bromide is recommended:

 In a chemical fume hood, prepare a stirred solution of a weak base, such as sodium
bicarbonate or sodium carbonate, in a suitable solvent (e.g., a mixture of water and a water-
miscible organic solvent like THF or ethanol).

e Slowly and in small portions, add the 4-(Bromomethyl)phenol to the basic solution. Be
aware of potential exotherms and gas evolution.

» Allow the mixture to stir at room temperature until the reaction is complete, which can be
monitored by an appropriate technique like Thin Layer Chromatography (TLC).

e Once the reaction is complete, the quenched mixture can be disposed of as hazardous
waste.

Disposal Protocol:

o Dispose of 4-(Bromomethyl)phenol and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.[6]

e Do not dispose of down the drain or in regular trash.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://nj.gov/health/eoh/rtkweb/documents/fs/0216.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0216.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0216.pdf
https://www.benchchem.com/product/b1630418?utm_src=pdf-body
https://www.benchchem.com/product/b1630418?utm_src=pdf-body
https://www.benchchem.com/product/b1630418?utm_src=pdf-body
https://www.chemicalbook.com/msds/4-bromomethyl-phenol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The preferred method of disposal is through a licensed chemical destruction facility, typically
involving high-temperature incineration with flue gas scrubbing.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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